N-(2,4-difluorophenyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C15H14F2N2O3S/c1-19(2)23(21,22)12-6-3-10(4-7-12)15(20)18-14-8-5-11(16)9-13(14)17/h3-9H,1-2H3,(H,18,20)
• InChI Key: SVBVEJQEIAUBIN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H14F2N2O3S
• Molecular Weight: 340.3 g/mol

Description

N-(2,4-difluorophenyl)-4-(N,N-dimethylsulfamoyl)benzamide, commonly referred to as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFB is a member of the sulfonamide family of compounds and is structurally similar to other sulfonamide drugs such as sulfamethoxazole and sulfadiazine.

Scientific Research Applications

Synthesis and Antipathogenic Activity

Derivatives of similar chemical structures have been synthesized and characterized, demonstrating significant antipathogenic activities, especially against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus. This indicates the potential for developing novel antimicrobial agents with specific antibiofilm properties (Carmen Limban, L. Marutescu, & M. Chifiriuc, 2011).

Anticancer Activity

Complexes derived from similar chemical backbones have shown remarkable antiproliferative activity against cancer cell lines, suggesting a pathway for the development of new anticancer agents. These findings highlight the critical role of specific structural components in enhancing biological activity and provide a foundation for further medicinal chemistry explorations (V. Dokorou, Alexandra Primikiri, & D. Kovala‐Demertzi, 2011).

Novel Insecticide Applications

Compounds with unique structural features have been developed as novel classes of insecticides, exhibiting strong activity against lepidopterous pests, including resistant strains. This suggests the potential for chemicals with similar frameworks to serve in pest management and resistance management programs (Masanori Tohnishi et al., 2005).

Material Science Applications

In the realm of materials science, similar compounds have contributed to the synthesis and characterization of new polyamides and polyimides, offering high thermal stability and solubility in various organic solvents. These materials are promising for applications requiring high-performance polymers with specific physical properties (D. Liaw, Been-Yang Liaw, & Yingchun Cheng, 2001).

Crystal Structure Analysis

Research has also focused on the crystal structure analysis of related compounds, providing insights into their molecular arrangement and potential for forming specific interactions. Such studies are crucial for understanding the physicochemical properties and designing compounds with tailored functionalities (Efraín Polo et al., 2019).